![molecular formula C4H6IN3 B1380222 4-iodo-1-methyl-1H-pyrazol-5-amine CAS No. 1443278-79-2](/img/structure/B1380222.png)
4-iodo-1-methyl-1H-pyrazol-5-amine
Overview
Description
“4-iodo-1-methyl-1H-pyrazol-5-amine” is a chemical compound with the molecular formula C4H6IN3 . It is a useful research chemical .
Synthesis Analysis
The synthesis of pyrazoles, including “this compound”, can be achieved through various methods. One such method involves the use of molecular iodine as a catalyst in a one-pot multicomponent synthesis .Molecular Structure Analysis
The molecular structure of “this compound” consists of a five-membered ring with two nitrogen atoms and three carbon atoms .Chemical Reactions Analysis
Pyrazoles, including “this compound”, can undergo a variety of chemical reactions. For instance, they can participate in [3+2] cycloaddition reactions .Scientific Research Applications
Synthesis and Characterization
4-Iodo-1-methyl-1H-pyrazol-5-amine and its derivatives have been extensively studied for their synthesis and characterization. These compounds have been synthesized using various methods and characterized using techniques such as X-Ray crystallography, FT-IR, UV–visible, proton NMR spectroscopy, and mass spectroscopy. Such studies aid in understanding the structural and chemical properties of these compounds (Titi et al., 2020).
Nonlinear Optical Properties
Some derivatives of this compound have been studied for their nonlinear optical properties. This research is crucial for developing materials with potential applications in photonics and optoelectronics. The energy gap between the HOMO and LUMO levels of these compounds indicates their ability for intramolecular charge transfer, which is responsible for their nonlinear optical properties (Tamer et al., 2016).
Impact on Reductive Cyclization
The role of intramolecular hydrogen bonding in pyrazole derivatives, including those similar to this compound, has been investigated in the context of reductive cyclization processes. This research contributes to the understanding of the reactivity and synthesis of pyrazolo[3,4-b]quinoxalines, which are important in various chemical syntheses (Szlachcic et al., 2020).
High-Energy Density Materials
Derivatives of this compound have been considered for use as high-energy density materials. Their explosive and detonation properties have been studied using density functional theory, offering insights into their potential use in this field (Ravi et al., 2010).
Drug Discovery
Some studies have focused on the synthesis of novel 1H-pyrazol-5(4H)-one-based heterocyclic ketene aminal libraries, which have promising applications in drug discovery. These compounds, related to this compound, are notable for their efficiency and environmentally benign synthesis process (Yu et al., 2013).
Catalysis
A study explored the use of molecular iodine for catalyzing the synthesis of 5-amino-4-(arylselanyl)-1H-pyrazoles, demonstrating the versatility and efficacy of iodine catalysis in synthesizing pyrazole derivatives (Pires et al., 2018).
Mechanism of Action
Target of Action
It’s known that similar compounds, such as imidazole derivatives, have a broad range of biological properties and can interact with various targets . They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Mode of Action
It’s known that the amino group in 1-methyl-5-amino-pyrazole is a common reaction center that can react with acids or acyl groups to form corresponding salts or amides .
Biochemical Pathways
Similar compounds have been shown to interact with a variety of biochemical pathways, leading to their diverse biological activities .
Pharmacokinetics
It’s known that this compound has high gastrointestinal absorption and is bbb permeant . Its Log Kp (skin permeation) is -7.28 cm/s . The compound has a lipophilicity (Log Po/w) of 1.24 (iLOGP), 0.54 (XLOGP3), 0.61 (WLOGP), 0.79 (MLOGP), and 0.71 (SILICOS-IT), with a consensus Log Po/w of 0.78 .
Result of Action
Similar compounds have been shown to have a wide range of biological activities, suggesting that they may have diverse molecular and cellular effects .
Action Environment
It’s known that this compound is soluble in alcohol and highly polar solvents like dimethyl sulfoxide .
properties
IUPAC Name |
4-iodo-2-methylpyrazol-3-amine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H6IN3/c1-8-4(6)3(5)2-7-8/h2H,6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XMDZFKOVJFGEGI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C=N1)I)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H6IN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
223.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1443278-79-2 | |
Record name | 4-iodo-1-methyl-1H-pyrazol-5-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.